Cas no 96227-40-6 (Benzoyl chloride,3-methoxy-5-methyl-)

• Product Name: Benzoyl chloride,3-methoxy-5-methyl-
• CAS No: 96227-40-6
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• CID: 800145
• PubChem ID: 15624609
• Update Time: 2025-04-19

Benzoyl chloride,3-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,3-methoxy-5-methyl-
• 3-Methoxy-5-methylbenzoyl chloride
• Benzoyl chloride, 3-methoxy-5-methyl- (9CI)
• SCHEMBL985849
• 96227-40-6
• 3-METHOXY-5-METHYL-BENZOYL CHLORIDE
• DTXSID30575973

• MDL： MFCD13174058
• Inchi： 1S/C9H9ClO2/c1-6-3-7(9(10)11)5-8(4-6)12-2/h3-5H,1-2H3
• InChI Key： UCYXTQNNWZAHTN-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C=C(C)C=1)OC)=O

Computed Properties

• Exact Mass: 184.0291072g/mol
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų